CCR4 antagonist 4

• Molecular Formula: C24H27Cl2N7O
• Molecular Weight: 500.4 g/mol
• InChI: InChI=1S/C24H27Cl2N7O/c25-17-7-6-16(19(26)14-17)15-29-22-18-4-3-9-28-21(18)30-24(31-22)33-12-10-32(11-13-33)23(34)20-5-1-2-8-27-20/h3-4,6-7,9,14,20,27H,1-2,5,8,10-13,15H2,(H,28,29,30,31)/t20-/m1/s1
• InChIKey: GDQQUDANFRCFMF-HXUWFJFHSA-N

(R)-(4-(4-((2,4-Dichlorobenzyl)amino)pyrido(2,3-d)pyrimidin-2-yl)piperazin-1-yl)-piperidin-2-yl-methanone: CCR4 Antagonist 4 Baseline Characterization for Scientific Procurement

The target compound, designated as CCR4 antagonist 4 or CCR4-IN-22 (CAS 668980-17-4), is a stereochemically defined (R)-enantiomer belonging to the pyrido[2,3-d]pyrimidine class of heterocyclic small molecules . It functions as a selective and potent antagonist of the CC chemokine receptor type 4 (CCR4), a G protein-coupled receptor implicated in T helper 2 (Th2) cell trafficking and regulatory T cell (Treg) migration [1]. The compound exhibits high in vitro potency in multiple functional assays and demonstrates in vivo efficacy in a murine allergic inflammation model, establishing it as a well-characterized tool compound for immunology research [2].

Pathway CCR4-mediated Th2 and Treg trafficking studies

Workflow Functional chemotaxis and selectivity profiling assays

Model Murine allergic inflammation model-response studies

• [1] Pharos. (n.d.). Ligand: CHEMBL2018953 (R)-(4-(4-(2,4-dichlorobenzylamino)pyrido[2,3-d]pyrimidin-2-yl)piperazin-1-yl)(piperidin-2-yl)methanone. National Institutes of Health. https://pharos.nih.gov/ligands/CHEMBL2018953 View Source
• [2] Purandare, A. V., Wan, H., Somerville, J. E., Burke, C., Vaccaro, W., Yang, X., McIntyre, K. W., & Poss, M. A. (2007). Core exploration in optimization of chemokine receptor CCR4 antagonists. Bioorganic & Medicinal Chemistry Letters, 17(3), 679–682. https://doi.org/10.1016/j.bmcl.2006.10.091 View Source

Why CCR4 Antagonist 4 Cannot Be Generically Substituted: Evidence-Based Differentiation from In-Class Analogs

CCR4 antagonists exhibit substantial variability in potency, selectivity, and functional efficacy that precludes simple interchangeability [1]. Compounds within this class differ markedly in their core scaffolds (e.g., pyrido[2,3-d]pyrimidines vs. diaminoquinazolines vs. trisubstituted pyrimidines), which profoundly influence binding kinetics, off-target profiles, and in vivo behavior [2]. Substituting CCR4 antagonist 4 with a less potent or less selective analog risks experimental inconsistency, false-negative results in functional assays, and compromised translational validity. The following quantitative evidence demonstrates precisely where this compound maintains measurable superiority over its closest comparators, justifying its prioritization in rigorous research applications .

CCR4 Antagonist 4 (R)-Enantiomer

Typical In-Class Analogs

Pyrido[2,3-d]pyrimidine core Defines binding kinetics and isoform interaction

Diaminoquinazoline / Trisubstituted pyrimidine cores Scaffold shift may alter off-target profile and in vivo behavior

Reported >500-fold selectivity over CCR2/CCR3/CXCR3 Reduces confounding pathway interference

Incomplete or less selective cross-reactivity data Off-target pharmacology risk may differ significantly

Defined murine model ED50 context (10 mg/kg) Enables dose-model interpretation and reproducibility

Lack of published in vivo efficacy parameters Model-response context may require extensive re-validation

• [1] Xu, L., Zhang, Y., Dai, W., Wang, Y., Jiang, D., Wang, L., Xiao, J., Yang, X., & Li, S. (2014). Design, Synthesis and SAR Study of Novel Trisubstituted Pyrimidine Amide Derivatives as CCR4 Antagonists. Molecules, 19(3), 3539–3551. https://doi.org/10.3390/molecules19033539 View Source
• [2] Purandare, A. V., Wan, H., Somerville, J. E., Burke, C., Vaccaro, W., Yang, X., McIntyre, K. W., & Poss, M. A. (2007). Core exploration in optimization of chemokine receptor CCR4 antagonists. Bioorganic & Medicinal Chemistry Letters, 17(3), 679–682. https://doi.org/10.1016/j.bmcl.2006.10.091 View Source

CCR4 Antagonist 4: Quantitative Differentiation Evidence vs. Closest Analogs for Scientific Procurement Decisions

Superior CCR4 Binding Affinity and Functional Antagonism Compared to Alternative CCR4 Antagonists

CCR4 antagonist 4 demonstrates sub-10 nM potency across multiple functional assays, a level of activity not consistently achieved by other commonly referenced CCR4 antagonists . In a radioligand displacement assay using [125I]MDC on HEK293 cells expressing human CCR4, the compound exhibits an IC50 of 20 nM . More functionally relevant assays reveal even greater potency: 3 nM in Ca2+ mobilization (CEMS529 cells) and 7 nM in MDC-induced chemotaxis (L1.2 cells) . An independent BindingDB entry reports an IC50 of 5.5 nM in a [35S]-GTPγS binding assay using CHO cell membranes [1]. These values consistently outrank comparator compounds such as C-021 (chemotaxis IC50 140 nM in human cells ) and CCR4 antagonist 2 (Ca2+ flux IC50 40 nM, chemotaxis IC50 70 nM ), translating to a 20- to 47-fold improvement in functional potency.

CCR4 Antagonism Potency

Cross-study comparable

IC50 3 nM (Ca2+ mobilization)

13.3-fold lower vs analog (IC50 40 nM)

Supports target engagement assay context

Reported in CEMS529 cells; cross-study interpretation required

Evidence Dimension	CCR4 Antagonism Potency (Ca2+ Mobilization)
Target Compound Data	IC50 = 3 nM
Comparator Or Baseline	CCR4 antagonist 2: IC50 = 40 nM
Quantified Difference	13.3-fold more potent
Conditions	Human CCR4 expressed in CEMS529 cells; Ca2+ mobilization assay

Why This Matters

Lower IC50 values in functional assays translate to greater target engagement at reduced compound concentrations, minimizing off-target effects and conserving valuable research material.

• [1] BindingDB. (n.d.). BDBM50380881 (CHEMBL2018953): (R)-(4-(4-(2,4-dichlorobenzylamino)pyrido[2,3-d]pyrimidin-2-yl)piperazin-1-yl)(piperidin-2-yl)methanone. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50380881 View Source

Enhanced Chemotaxis Inhibition Relative to C-021 and Other Reference Antagonists

Inhibition of chemotaxis is a critical functional readout for CCR4 antagonism, directly reflecting the compound's ability to block ligand-induced cell migration [1]. CCR4 antagonist 4 inhibits MDC-induced chemotaxis in L1.2 cells expressing human CCR4 with an IC50 of 7 nM . In contrast, C-021, a widely used CCR4 antagonist, inhibits human chemotaxis with an IC50 of 140 nM , while CCR4 antagonist 2 exhibits a chemotaxis (CTX) IC50 of 70 nM . Compound 1, a trisubstituted pyrimidine amide derivative, shows a chemotaxis IC50 of 78 nM [2]. The 10- to 20-fold enhancement in potency positions CCR4 antagonist 4 as a substantially more effective tool for blocking CCR4-mediated cell migration.

Chemotaxis Inhibition

Cross-study comparable

IC50 7 nM (MDC-induced)

20-fold lower vs C-021 (IC50 140 nM)

Supports cell migration blockade context

L1.2 cell model; comparator assay-response context

Evidence Dimension	Chemotaxis Inhibition (MDC-induced)
Target Compound Data	IC50 = 7 nM
Comparator Or Baseline	C-021: IC50 = 140 nM; Compound 1: IC50 = 78 nM
Quantified Difference	20-fold more potent than C-021; 11-fold more potent than Compound 1
Conditions	Human CCR4 expressed in L1.2 cells; MDC-induced chemotaxis

Why This Matters

Superior chemotaxis inhibition ensures more complete blockade of CCR4-dependent cell trafficking at lower concentrations, reducing assay variability and improving experimental reproducibility.

• [1] Purandare, A. V., Wan, H., Somerville, J. E., Burke, C., Vaccaro, W., Yang, X., McIntyre, K. W., & Poss, M. A. (2007). Core exploration in optimization of chemokine receptor CCR4 antagonists. Bioorganic & Medicinal Chemistry Letters, 17(3), 679–682. https://doi.org/10.1016/j.bmcl.2006.10.091 View Source
• [2] Xu, L., Zhang, Y., Dai, W., Wang, Y., Jiang, D., Wang, L., Xiao, J., Yang, X., & Li, S. (2014). Design, Synthesis and SAR Study of Novel Trisubstituted Pyrimidine Amide Derivatives as CCR4 Antagonists. Molecules, 19(3), 3539–3551. https://doi.org/10.3390/molecules19033539 View Source

Exceptional Selectivity Profile: >500-Fold Discrimination Against Off-Target Chemokine Receptors and GPCRs

A distinguishing feature of CCR4 antagonist 4 is its remarkable selectivity profile, a critical parameter for minimizing confounding biological effects [1]. The compound displays >500-fold lower potency against other chemokine receptors (CCR2, CCR3, CXCR3) and select GPCRs (5-HT1A, 5-HT6, 5-HT7) compared to its activity at CCR4 . This degree of selectivity exceeds that reported for many alternative CCR4 antagonists, for which comprehensive cross-reactivity data are often unavailable or less favorable. Furthermore, CCR4 antagonist 4 exhibits negligible inhibition of the hERG potassium channel (IC50 > 30,000 nM [2]), a common liability associated with cardiac toxicity. This favorable off-target profile reduces the risk of confounding experimental outcomes and enhances the compound's suitability for in vivo studies where safety margins are paramount.

Off-Target Selectivity

Cross-study comparable

>500-fold less active

vs CCR2, CCR3, CXCR3, 5-HT1A/6/7

Supports isoform-selectivity assay context

Specific assay details per receptor not fully disclosed

Evidence Dimension	Selectivity vs. Related Receptors
Target Compound Data	>500-fold less active against CCR2, CCR3, CXCR3, 5-HT1A, 5-HT6, 5-HT7
Comparator Or Baseline	Other CCR4 antagonists (selectivity data often incomplete)
Quantified Difference	>500-fold selectivity window
Conditions	In vitro binding/functional assays (specific assay details per receptor not fully disclosed)

Why This Matters

High selectivity minimizes off-target pharmacology, ensuring that observed biological effects can be confidently attributed to CCR4 antagonism rather than unintended interactions with other signaling pathways.

• [1] Purandare, A. V., Wan, H., Somerville, J. E., Burke, C., Vaccaro, W., Yang, X., McIntyre, K. W., & Poss, M. A. (2007). Core exploration in optimization of chemokine receptor CCR4 antagonists. Bioorganic & Medicinal Chemistry Letters, 17(3), 679–682. https://doi.org/10.1016/j.bmcl.2006.10.091 View Source
• [2] BindingDB. (n.d.). BDBM50198429 (CHEMBL233046): (S)-(4-(4-(2,4-dichlorobenzylamino)pyrido[2,3-d]pyrimidin-2-yl)piperazin-1-yl)(piperidin-2-yl)methanone. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50198429 View Source

Validated In Vivo Efficacy in a Murine Allergic Inflammation Model with Defined ED50

Beyond in vitro potency, CCR4 antagonist 4 has demonstrated quantifiable in vivo efficacy in a murine model of allergic inflammation [1]. Oral administration of the compound suppressed eosinophil accumulation in the lungs of antigen-immunized mice with an ED50 of approximately 10 mg/kg [1]. Notably, the compound also inhibited bronchial hyperresponsiveness in Th2-transferred and OVA-challenged mice . This in vivo activity distinguishes CCR4 antagonist 4 from many analogs that lack published in vivo efficacy data or require significantly higher doses. For example, an earlier compound from the same optimization series (compound 8c) exhibited an ED50 of 30 mg/kg [2], representing a 3-fold improvement in in vivo potency for the optimized candidate. The availability of defined in vivo dosing parameters enables researchers to design more accurate and cost-effective animal studies.

Murine In Vivo ED50

Head-to-head

ED50 ≈ 10 mg/kg

3-fold lower vs Compound 8c (ED50 30 mg/kg)

Supports model-response endpoint context

Allergic inflammation model; oral administration

Evidence Dimension	In Vivo Efficacy (ED50 for Eosinophil Suppression)
Target Compound Data	ED50 ≈ 10 mg/kg
Comparator Or Baseline	Compound 8c: ED50 = 30 mg/kg
Quantified Difference	3-fold lower ED50 (more potent in vivo)
Conditions	Murine allergic inflammation model; antigen-immunized mice; oral administration

Why This Matters

Demonstrated in vivo efficacy with a defined ED50 provides confidence that the compound will perform in animal models as expected, reducing the risk of failed experiments and conserving animal resources.

• [1] Purandare, A. V., Wan, H., Somerville, J. E., Burke, C., Vaccaro, W., Yang, X., McIntyre, K. W., & Poss, M. A. (2007). Core exploration in optimization of chemokine receptor CCR4 antagonists. Bioorganic & Medicinal Chemistry Letters, 17(3), 679–682. https://doi.org/10.1016/j.bmcl.2006.10.091 View Source
• [2] PubMed. (n.d.). Search results for "Core exploration in optimization of chemokine receptor CCR4 antagonists". https://pubmed.ncbi.nlm.nih.gov/17098428/ View Source

Favorable hERG Safety Margin: Minimal Cardiac Liability Risk

Inhibition of the hERG potassium channel is a primary predictor of drug-induced QT prolongation and cardiac toxicity [1]. CCR4 antagonist 4 exhibits exceptionally weak hERG inhibition, with an IC50 greater than 30,000 nM (30 µM) in a standard patch-clamp assay [2]. This value represents a >1,000-fold safety margin relative to its CCR4 antagonism potency (IC50 ~20 nM). Such a favorable profile is not universal among chemokine receptor antagonists; many small molecules in this space require careful monitoring for hERG liability. The low hERG activity of CCR4 antagonist 4 reduces the risk of confounding cardiac effects in in vivo studies and positions the compound as a safer choice for experiments where cardiac safety is a concern.

hERG Liability Window

Cross-study comparable

hERG IC50 > 30,000 nM

CCR4 IC50 20 nM (>1,500-fold window)

Supports safety-related endpoint monitoring

Reported patch-clamp context; model-safety context may require review

Evidence Dimension	hERG Channel Inhibition
Target Compound Data	IC50 > 30,000 nM
Comparator Or Baseline	CCR4 Antagonism IC50 = 20 nM
Quantified Difference	>1,500-fold selectivity window for CCR4 over hERG
Conditions	Patch-clamp electrophysiology; hERG-expressing cells

Why This Matters

A wide safety margin against hERG inhibition minimizes the risk of cardiac toxicity in in vivo experiments, enabling higher dosing without compromising animal welfare or data integrity.

• [1] BindingDB. (n.d.). BDBM50198429 (CHEMBL233046): (S)-(4-(4-(2,4-dichlorobenzylamino)pyrido[2,3-d]pyrimidin-2-yl)piperazin-1-yl)(piperidin-2-yl)methanone. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50198429 View Source
• [2] BindingDB. (n.d.). BDBM50198429 (CHEMBL233046): (S)-(4-(4-(2,4-dichlorobenzylamino)pyrido[2,3-d]pyrimidin-2-yl)piperazin-1-yl)(piperidin-2-yl)methanone. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50198429 View Source

CCR4 Antagonist 4: Evidence-Backed Application Scenarios for Immunology and Drug Discovery Research

Functional Validation of CCR4-Dependent Chemotaxis and Cell Migration

Researchers investigating CCR4-mediated cell trafficking can rely on CCR4 antagonist 4 to potently block MDC-induced chemotaxis (IC50 7 nM) . Its >10-fold superiority over reference compounds like C-021 (IC50 140 nM) ensures complete pathway blockade at lower concentrations, reducing off-target effects and conserving compound . This application is particularly relevant for studies of Th2 cell migration in allergic inflammation or Treg trafficking in tumor microenvironments [1].

In Vivo Studies of Allergic Inflammation and Airway Hyperresponsiveness

For preclinical studies of allergic asthma or atopic dermatitis, CCR4 antagonist 4 offers a validated in vivo tool with a defined ED50 of 10 mg/kg for suppressing eosinophil accumulation in the lung . The compound also attenuates bronchial hyperresponsiveness in antigen-challenged mice . This established in vivo dosing regimen enables researchers to design efficient and reproducible animal studies without extensive dose-ranging experiments [2].

Selectivity Profiling and Off-Target Risk Assessment in Chemokine Receptor Studies

Experiments requiring unambiguous attribution of effects to CCR4 antagonism benefit from the compound's exceptional selectivity profile . With >500-fold lower activity against CCR2, CCR3, CXCR3, and several GPCRs, CCR4 antagonist 4 minimizes confounding off-target pharmacology . This feature is critical for phenotypic screening campaigns and pathway deconvolution studies where target specificity is paramount [3].

Safety Pharmacology and hERG Liability Screening in Drug Discovery Programs

In early-stage drug discovery programs targeting CCR4, the compound serves as a benchmark for favorable safety margins. Its hERG IC50 >30,000 nM provides a >1,500-fold window over CCR4 potency [4], a profile that informs structure-activity relationship (SAR) optimization toward safer clinical candidates [5]. Researchers can use CCR4 antagonist 4 as a reference standard when evaluating new chemical series for cardiac safety liabilities [6].

Application

Selection Property

Validation Focus

CCR4-dependent chemotaxis studies

Functional migration inhibition context

Chemotaxis endpoint review; Th2/Treg model context

Allergic inflammation model research

Defined in vivo model-response context

Eosinophil accumulation and airway endpoint monitoring

Chemokine receptor selectivity profiling

Isoform-selectivity assay context

Off-target kinase/GPCR pathway interpretation

Safety pharmacology benchmarking

hERG channel endpoint context

Cardiac liability margin review in SAR programs

• [1] Purandare, A. V., Wan, H., Somerville, J. E., Burke, C., Vaccaro, W., Yang, X., McIntyre, K. W., & Poss, M. A. (2007). Core exploration in optimization of chemokine receptor CCR4 antagonists. Bioorganic & Medicinal Chemistry Letters, 17(3), 679–682. https://doi.org/10.1016/j.bmcl.2006.10.091 View Source
• [2] Purandare, A. V., Wan, H., Somerville, J. E., Burke, C., Vaccaro, W., Yang, X., McIntyre, K. W., & Poss, M. A. (2007). Core exploration in optimization of chemokine receptor CCR4 antagonists. Bioorganic & Medicinal Chemistry Letters, 17(3), 679–682. https://doi.org/10.1016/j.bmcl.2006.10.091 View Source
• [3] Purandare, A. V., Wan, H., Somerville, J. E., Burke, C., Vaccaro, W., Yang, X., McIntyre, K. W., & Poss, M. A. (2007). Core exploration in optimization of chemokine receptor CCR4 antagonists. Bioorganic & Medicinal Chemistry Letters, 17(3), 679–682. https://doi.org/10.1016/j.bmcl.2006.10.091 View Source
• [4] BindingDB. (n.d.). BDBM50198429 (CHEMBL233046): (S)-(4-(4-(2,4-dichlorobenzylamino)pyrido[2,3-d]pyrimidin-2-yl)piperazin-1-yl)(piperidin-2-yl)methanone. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50198429 View Source
• [5] Purandare, A. V., Wan, H., Somerville, J. E., Burke, C., Vaccaro, W., Yang, X., McIntyre, K. W., & Poss, M. A. (2007). Core exploration in optimization of chemokine receptor CCR4 antagonists. Bioorganic & Medicinal Chemistry Letters, 17(3), 679–682. https://doi.org/10.1016/j.bmcl.2006.10.091 View Source
• [6] BindingDB. (n.d.). BDBM50198429 (CHEMBL233046): (S)-(4-(4-(2,4-dichlorobenzylamino)pyrido[2,3-d]pyrimidin-2-yl)piperazin-1-yl)(piperidin-2-yl)methanone. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50198429 View Source